Cas no 1934406-32-2 (1-Cycloheptylcyclobutane-1-carbaldehyde)

1-Cycloheptylcyclobutane-1-carbaldehyde structure
1934406-32-2 structure
Product Name:1-Cycloheptylcyclobutane-1-carbaldehyde
CAS No:1934406-32-2
MF:C12H20O
MW:180.286603927612
CID:5692631
PubChem ID:126989639
Update Time:2023-10-13

1-Cycloheptylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1934406-32-2
    • 1-Cycloheptylcyclobutane-1-carbaldehyde
    • EN300-1620085
    • CID 126989639
    • Cyclobutanecarboxaldehyde, 1-cycloheptyl-
    • Inchi: 1S/C12H20O/c13-10-12(8-5-9-12)11-6-3-1-2-4-7-11/h10-11H,1-9H2
    • InChI Key: LRTWGRISWOLHOH-UHFFFAOYSA-N
    • SMILES: O=CC1(CCC1)C1CCCCCC1

Computed Properties

  • Exact Mass: 180.151415257g/mol
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.037±0.06 g/cm3(Predicted)
  • Boiling Point: 259.6±9.0 °C(Predicted)

1-Cycloheptylcyclobutane-1-carbaldehyde Pricemore >>

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